Cas no 54672-44-5 (4-(2,2-Difluorocyclopropyl)toluene)

• Product Name: 4-(2,2-Difluorocyclopropyl)toluene
• CAS No: 54672-44-5
• MF: C₁₀H₁₀F₂
• MW: 168.183209896088
• MDL: MFCD04972811
• CID: 820821
• PubChem ID: 25210513
• Update Time: 2025-04-19

4-(2,2-Difluorocyclopropyl)toluene Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluorocyclopropyl)-4-methylbenzene
• 4-(2,2-Difluorocyclopropyl)toluene
• 4-(2,2-DIFLUOROCYCLOPROPYL)-TOLUENE
• 1,1-Difluor-2-p-tolylcyclopropan
• 1-[2,2-bis(fluoranyl)cyclopropyl]-4-methyl-benzene

• MDL： MFCD04972811
• Inchi： 1S/C10H10F2/c1-7-2-4-8(5-3-7)9-6-10(9,11)12/h2-5,9H,6H2,1H3
• InChI Key： VCYGRUJYOJHIQL-UHFFFAOYSA-N
• SMILES： FC1(CC1C1C=CC(C)=CC=1)F

Computed Properties

• Exact Mass: 168.07500
• Monoisotopic Mass: 168.07505664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.11760

4-(2,2-Difluorocyclopropyl)toluene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes